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Compound of Interest

Compound Name: 4-Vinyl-1,7-naphthyridine

Cat. No.: B15249912 Get Quote

4-Vinyl-1,7-naphthyridine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding 4-Vinyl-1,7-naphthyridine, a

heterocyclic organic compound. Due to the limited availability of specific experimental data for

this molecule in the public domain, this guide presents its fundamental molecular

characteristics. Broader context on the synthesis and biological significance of the

naphthyridine scaffold is also included to provide a framework for potential research and

development applications.

Core Molecular Data
The fundamental quantitative data for 4-Vinyl-1,7-naphthyridine is summarized below.
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Parameter Value Source

Molecular Formula C10H8N2 [1]

Molecular Weight 156.18 g/mol [1]

IUPAC Name 4-ethenyl-1,7-naphthyridine [1]

Canonical SMILES
C=CC1=C2C=CN=CC2=NC=C

1
[1]

InChI Key
HUXKPUFOSQAZFN-

UHFFFAOYSA-N
[1]

Synthesis and Biological Context
While specific synthesis protocols for 4-vinyl-1,7-naphthyridine are not readily available,

general methods for the synthesis of the parent 1,7-naphthyridine ring system have been

developed. One such method involves the cyclization of 2-cyano-3-pyridylacetonitrile, followed

by further chemical transformations to yield the unsubstituted 1,7-naphthyridine.[2] Microwave-

assisted synthesis has been reported as an efficient and environmentally friendly approach for

preparing naphthyridine derivatives.[2]

The broader class of naphthyridines is of significant interest to medicinal chemists due to their

wide range of biological activities.[3][4][5] Various derivatives have been investigated for their

potential as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[3][4][5][6][7] For

instance, nalidixic acid, a 1,8-naphthyridine derivative, was a notable antibacterial agent.[6] The

diverse biological activities of naphthyridine alkaloids from natural sources underscore the

therapeutic potential of this scaffold.[3][4][5]

Illustrative Experimental Workflow
The following diagram illustrates a general workflow for the characterization and biological

evaluation of a novel compound like 4-Vinyl-1,7-naphthyridine. This is a hypothetical workflow

and does not represent published experimental data for this specific molecule.
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Caption: General workflow for synthesis, characterization, and biological evaluation of a

chemical compound.

Hypothetical Signaling Pathway Involvement
To illustrate how a novel naphthyridine derivative might be investigated, the following diagram

depicts a hypothetical signaling pathway. This is a generic representation and is not based on

experimental evidence for 4-Vinyl-1,7-naphthyridine.
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Caption: A hypothetical signaling cascade initiated by the binding of a compound to a cell

surface receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s15860299
https://www.ijcps.org/0Site/v3n4/P1.pdf
https://www.mdpi.com/1420-3049/26/14/4324
https://www.researchgate.net/publication/353334526_Biological_Activity_of_Naturally_Derived_Naphthyridines
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678664/
https://www.researchgate.net/publication/283625137_18-Naphthyridine_Derivatives_A_Review_of_Multiple_Biological_Activities
https://www.benchchem.com/product/b15249912#molecular-weight-and-formula-of-4-vinyl-1-7-naphthyridine
https://www.benchchem.com/product/b15249912#molecular-weight-and-formula-of-4-vinyl-1-7-naphthyridine
https://www.benchchem.com/product/b15249912#molecular-weight-and-formula-of-4-vinyl-1-7-naphthyridine
https://www.benchchem.com/product/b15249912#molecular-weight-and-formula-of-4-vinyl-1-7-naphthyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15249912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15249912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

